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Compound of Interest

Compound Name: 5-Iodoindolin-2-one

Cat. No.: B064591 Get Quote

An In-depth Technical Guide on 5-Iodoindolin-2-one: Chemical Properties and Structure

Elucidation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structural elucidation of 5-Iodoindolin-2-one, a key heterocyclic building block in medicinal

chemistry and organic synthesis. The document details its physicochemical characteristics,

spectroscopic profile, and crystallographic analysis, offering valuable insights for researchers

engaged in drug discovery and development.

Chemical and Physical Properties
5-Iodoindolin-2-one, also known as 5-iodo-2-oxindole, is a solid organic compound.[1][2] Its

core structure consists of a bicyclic indolin-2-one system with an iodine atom substituted at the

5th position of the benzene ring. This iodine substituent makes it a valuable intermediate for

introducing further molecular complexity through various cross-coupling reactions. The

compound typically appears as a white to beige solid with a peculiar odor.[1] For safe handling,

it should be stored at room temperature in a dark place under an inert atmosphere.[3]

Key physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 193354-13-1 [1][2]

Molecular Formula C₈H₆INO [2][4]

Molecular Weight 259.04 g/mol [2]

IUPAC Name
5-iodo-1,3-dihydro-2H-indol-2-

one

Melting Point 175-178 °C [1]

Boiling Point
382.8 ± 42.0 °C (at 760

mmHg)
[1]

Density 1.9 ± 0.1 g/cm³ [1]

Exact Mass 258.94941 Da [2]

Solubility
Insoluble in water; Soluble in

ether and chloroform
[1]

Physical Form Solid [1]

Topological Polar Surface Area 29.1 Å² [2]

Structure Elucidation
The definitive structure of 5-Iodoindolin-2-one is established through a combination of

spectroscopic methods and X-ray crystallography. While detailed spectral data for the parent

compound is not widely published, analysis of its derivatives and fundamental spectroscopic

principles allow for a thorough structural characterization.

X-ray Crystallography
Single-crystal X-ray diffraction provides unambiguous proof of structure, including bond

lengths, bond angles, and intermolecular interactions. A detailed crystallographic study has

been performed on a closely related derivative, 1-ethyl-5-iodoindolin-2-one.[5][6][7]

The study reveals that the indolinone core is virtually planar.[7] Key structural features in the

crystal lattice include C—H⋯O hydrogen bonds and I⋯I short contacts[5][8], which organize
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the molecules into a one-dimensional zigzag chain.[6][7] The presence of these I⋯I

interactions is noted to promote non-centrosymmetric packing in the crystal structure.[7]
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Key intermolecular interactions in iodoindolinone crystals.

A representative protocol for obtaining single crystals suitable for X-ray diffraction, based on the

synthesis of 1-ethyl-5-iodoindolin-2-one, is as follows:[5][7]

Dissolution: Dissolve the purified compound in a suitable solvent, such as chloroform

(CHCl₃).

Evaporation: Allow the solvent to evaporate slowly and undisturbed at room temperature.

Crystal Formation: Over time, single crystals will form as the solution becomes

supersaturated.

Data Collection: Mount a suitable crystal on a diffractometer. Collect diffraction data, typically

using Mo Kα radiation.
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Structure Refinement: Process the collected data and refine the crystal structure using

appropriate software packages.

Spectroscopic Analysis
A general workflow for the spectroscopic characterization of a synthesized intermediate like 5-
Iodoindolin-2-one is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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